Cas no 329223-10-1 (4-butoxy-N-(furan-2-yl)methylbenzamide)

4-Butoxy-N-(furan-2-yl)methylbenzamide is a synthetic benzamide derivative characterized by its furan and butoxy functional groups. This compound exhibits potential utility in organic synthesis and pharmaceutical research due to its unique structural features, which may influence binding affinity and solubility properties. The presence of the furan ring contributes to its heterocyclic reactivity, while the butoxy side chain enhances lipophilicity, making it a candidate for further derivatization in drug discovery. Its well-defined molecular structure allows for precise modifications, supporting investigations into structure-activity relationships. Suitable for controlled laboratory use, it requires handling under standard safety protocols for amide-based compounds.

4-butoxy-N-(furan-2-yl)methylbenzamide structure

329223-10-1 structure

Product Name:4-butoxy-N-(furan-2-yl)methylbenzamide

CAS No:329223-10-1

MF:C₁₆H₁₉NO₃

MW:273.326964616776

CID:6365413

PubChem ID:3104616

Update Time:2025-06-06

4-butoxy-N-(furan-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-butoxy-N-(furan-2-yl)methylbenzamide
- 4-butoxy-N-(furan-2-ylmethyl)benzamide
- Benzamide, 4-butoxy-N-(2-furanylmethyl)-
- CHEMBL1502796
- 4-butoxy-N-[(furan-2-yl)methyl]benzamide
- HMS2379B21
- F1673-5996
- 329223-10-1
- 4-Butoxy-N-furan-2-ylmethyl-benzamide
- AB00413120-03
- MLS000085017
- AKOS002237040
- SMR000019363
- Inchi： 1S/C16H19NO3/c1-2-3-10-19-14-8-6-13(7-9-14)16(18)17-12-15-5-4-11-20-15/h4-9,11H,2-3,10,12H2,1H3,(H,17,18)
- InChI Key： UROFLSCZXCYRQT-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=CO1)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

Exact Mass: 273.13649347g/mol
Monoisotopic Mass: 273.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 7
Complexity: 287
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 51.5Å²

Experimental Properties

Density: 1.107±0.06 g/cm3(Predicted)
Boiling Point: 451.4±35.0 °C(Predicted)
pka: 14.23±0.46(Predicted)

4-butoxy-N-(furan-2-yl)methylbenzamide Pricemore >>

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Life Chemicals	F1673-5996-2μmol	4-butoxy-N-[(furan-2-yl)methyl]benzamide	329223-10-1	90%+	2μl	$57.0	2023-05-17
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Life Chemicals	F1673-5996-4mg	4-butoxy-N-[(furan-2-yl)methyl]benzamide	329223-10-1	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1673-5996-5mg	4-butoxy-N-[(furan-2-yl)methyl]benzamide	329223-10-1	90%+	5mg	$69.0	2023-05-17
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